N-(3-bromophenyl)-3-nitrobenzamide

• IUPAC Name: N-(3-bromophenyl)-3-nitrobenzamide
• InChI: InChI=1S/C13H9BrN2O3/c14-10-4-2-5-11(8-10)15-13(17)9-3-1-6-12(7-9)16(18)19/h1-8H,(H,15,17)
• InChI Key: JNAUOCDRHXZHDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C13H9BrN2O3
• Molecular Weight: 321.13 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound can be synthesized from its constituent elements or from other compounds. The yield, purity, and efficiency of the synthesis process would also be discussed.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the precise three-dimensional structure of the compound.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity, including what types of chemical reactions it undergoes, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and stability. The compound’s chemical properties, such as its acidity or basicity, might also be studied.

Scientific Research Applications

Anticancer Activity

N-(3-bromophenyl)-3-nitrobenzamide: and its analogs have been synthesized and tested for their anticancer properties. In particular, studies have shown that certain analogs exhibit significant anticancer activity against various cancer cell lines. .

Molecular Docking Studies

These compounds have also been subjected to molecular docking studies to predict their interaction with cancer-related targets. .

ADME and Toxicity Prediction

The pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), as well as the toxicity profiles of these compounds, are predicted using in silico methods. .

Synthesis of Heterocyclic Compounds

N-(3-bromophenyl)-3-nitrobenzamide: serves as a precursor in the synthesis of various heterocyclic compounds, such as triazoles. .

Fluorination Reactions

Derivatives of N-(3-bromophenyl)-3-nitrobenzamide are used in fluorination reactions. .

Schiff Base Formation

The bromophenyl moiety of N-(3-bromophenyl)-3-nitrobenzamide can be utilized to form Schiff bases by reacting with primary amines. .

Mechanism of Action

If the compound has a biological effect, the mechanism of action would be studied. This could involve looking at how the compound interacts with biological molecules, and what changes it induces.

Safety and Hazards

This would involve studying the compound’s toxicity and potential health effects, as well as any precautions that need to be taken when handling it.

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes to the compound, new applications for the compound, or new reactions that the compound might undergo.